2-(4-tert-butylphenoxy)-N-(4-fluorobenzyl)-N-(pyridin-2-yl)acetamide

• Molecular Formula: C24H25FN2O2
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-(4-tert-butylphenoxy)-N-[(4-fluorophenyl)methyl]-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C24H25FN2O2/c1-24(2,3)19-9-13-21(14-10-19)29-17-23(28)27(22-6-4-5-15-26-22)16-18-7-11-20(25)12-8-18/h4-15H,16-17H2,1-3H3
• InChI Key: VBIMHMHCCMEWCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=O)N(CC2=CC=C(C=C2)F)C3=CC=CC=N3

Description

2-(4-TERT-BUTYLPHENOXY)-N-[(4-FLUOROPHENYL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE is a complex organic compound with a unique structure that combines a tert-butylphenoxy group, a fluorophenylmethyl group, and a pyridin-2-yl group

Preparation Methods

The synthesis of 2-(4-TERT-BUTYLPHENOXY)-N-[(4-FLUOROPHENYL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE typically involves multiple steps, including condensation, alkylation, and amide formation. The initial step often involves the condensation of 4-tert-butylphenol with an appropriate aldehyde or ketone to form the phenoxy intermediate. This intermediate is then subjected to alkylation with a fluorophenylmethyl halide under basic conditions to introduce the fluorophenylmethyl group. Finally, the resulting compound is reacted with pyridin-2-ylamine to form the desired acetamide through an amide bond formation reaction .

Chemical Reactions Analysis

2-(4-TERT-BUTYLPHENOXY)-N-[(4-FLUOROPHENYL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides or quinones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group, using nucleophiles such as amines or thiols.

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

2-(4-TERT-BUTYLPHENOXY)-N-[(4-FLUOROPHENYL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific molecular targets is required.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4-TERT-BUTYLPHENOXY)-N-[(4-FLUOROPHENYL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

2-(4-TERT-BUTYLPHENOXY)-N-[(4-FLUOROPHENYL)METHYL]-N-(PYRIDIN-2-YL)ACETAMIDE can be compared with similar compounds such as:

2-(4-tert-Butylphenoxy)propanoic acid: This compound shares the tert-butylphenoxy group but differs in its overall structure and applications.

4-tert-Butylphenol: A simpler compound that serves as a precursor in the synthesis of more complex molecules.

2,4-di-tert-butylphenol: Another related compound with multiple tert-butyl groups, used in different industrial applications.